N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide

• IUPAC Name: N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide
• InChI: InChI=1S/C16H24N2O2/c19-15(17-11-13-7-3-1-4-8-13)16(20)18-12-14-9-5-2-6-10-14/h1-3,5,13-14H,4,6-12H2,(H,17,19)(H,18,20)
• InChI Key: VHVLBWSWVVWOBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CNC(=O)C(=O)NCC2CCC=CC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide is a chemical compound that has garnered significant interest in various fields of scientific research. This compound is known for its unique chemical structure and properties, which make it valuable for a range of applications in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide involves several steps, each requiring specific reaction conditions. The exact synthetic route can vary depending on the desired purity and yield of the final product. Generally, the synthesis involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the chemical reactions.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand for this compound in various applications. Industrial production methods often involve continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used For example, oxidation reactions may yield oxidized derivatives, while reduction reactions can produce reduced forms of the compound

Scientific Research Applications

N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it serves as a probe for studying cellular processes and interactions. In medicine, this compound is investigated for its potential therapeutic effects, including its ability to modulate specific biological pathways. In industry, this compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide involves its interaction with specific molecular targets and pathways within cells. The compound can bind to proteins, enzymes, or receptors, thereby modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which this compound is used.

Comparison with Similar Compounds

N,N'-bis(cyclohex-3-en-1-ylmethyl)oxamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous chemical structures or properties. The comparison can focus on aspects such as reactivity, stability, and biological activity. Some similar compounds include those with similar functional groups or molecular frameworks, which may exhibit comparable or contrasting effects in various applications.